Cas no 36413-96-4 (6'-Dehydromarmin)

• Product Name: 6'-Dehydromarmin
• CAS No: 36413-96-4
• MF: C₁₉H₂₂O₅
• MW: 330.374986171722
• CID: 921319
• PubChem ID: 5358858
• Update Time: 2025-05-20

6'-Dehydromarmin Chemical and Physical Properties

Names and Identifiers

• 7-[(E)-7-hydroxy-3,7-dimethyl-6-oxooct-2-enoxy]chromen-2-one
• 6'-dehydromarmin
• 7-(6'-oxo-7'-hydroxy-3',7'-dimethyl-2'-octenyloxy)coumarin
• 7-(7-hydroxy-3,7-dimethyl-6-oxooct-2E-enyloxy)chromen-2-one
• AC1NSD9O
• CHEMBL2003049
• Dehydromarmin
• NSC286307
• SCHEMBL14351066
• DTXSID30418513
• BDBM50428433
• NSC-286307
• 36413-96-4
• 6'-Dehydromarmin

• Inchi： 1S/C19H22O5/c1-13(4-8-17(20)19(2,3)22)10-11-23-15-7-5-14-6-9-18(21)24-16(14)12-15/h5-7,9-10,12,22H,4,8,11H2,1-3H3/b13-10+
• InChI Key： YSRYKTUWDVLRLA-JLHYYAGUSA-N
• SMILES： OC(C)(C)C(CC/C(/C)=C/COC1C=CC2C=CC(=O)OC=2C=1)=O

Computed Properties

• Exact Mass: 330.14676
• Monoisotopic Mass: 330.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83
• LogP: 3.23830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6'-Dehydromarmin

Exploring 6'-Dehydromarmin (CAS No. 36413-96-4): A Comprehensive Review of Its Properties and Applications

6'-Dehydromarmin (CAS No. 36413-96-4) is a bioactive compound that has garnered significant attention in recent years due to its potential applications in pharmacology and natural product research. This compound, classified as a furanochromone derivative, is structurally related to marmin, a well-studied coumarin analog. Researchers are increasingly interested in its antioxidant properties, metabolic pathways, and possible therapeutic benefits, aligning with the growing global focus on plant-derived bioactive molecules.

The molecular structure of 6'-Dehydromarmin features a furan ring fused to a chromone backbone, which contributes to its unique physicochemical properties. With a molecular formula of C₁₄H₁₀O₄, this compound exhibits moderate polarity, making it soluble in organic solvents like methanol and dimethyl sulfoxide (DMSO). Its UV-Vis absorption spectrum shows characteristic peaks at 245 nm and 320 nm, which are valuable for analytical identification. These properties make it a subject of interest in phytochemical analysis and drug discovery workflows.

Recent studies have explored the biosynthetic origin of 6'-Dehydromarmin, particularly in Rutaceae family plants like Citrus species. This aligns with the rising consumer demand for natural therapeutics and botanical extracts—a trend reflected in Google Search data showing 40% annual growth in queries like "plant-based bioactive compounds." The compound's proposed enzymatic formation from precursor molecules via cytochrome P450-mediated oxidation has become a hot topic in biocatalysis research.

From a pharmacological perspective, preliminary in vitro studies suggest 6'-Dehydromarmin may modulate cellular signaling pathways related to oxidative stress response. While not yet clinically validated, these findings resonate with current health trends focusing on oxidative stress management and mitochondrial health—keywords showing 300% increase in PubMed searches since 2020. However, researchers emphasize the need for more comprehensive ADME studies (Absorption, Distribution, Metabolism, Excretion) to evaluate its bioavailability and pharmacokinetic profile.

Analytical chemists have developed several methods for detecting 6'-Dehydromarmin, including HPLC-UV and LC-MS/MS techniques. These methods are crucial for quality control in nutraceutical formulations containing citrus extracts, addressing the FDA's increased scrutiny on botanical supplement standardization. The compound's stability under various pH and temperature conditions has also been investigated, showing optimal preservation at 4°C in amber glass containers—a detail highly relevant to supplement manufacturers.

In the context of green chemistry initiatives, 6'-Dehydromarmin has been studied as a potential biomarker for sustainable extraction processes. Recent patents describe its use in eco-friendly extraction methods employing supercritical CO₂, responding to industry demands for solvent-free purification techniques. This application aligns with the 65% growth in "green extraction technologies" searches across scientific databases in the past two years.

The commercial potential of 6'-Dehydromarmin remains exploratory, with current applications limited to research reagents and reference standards. However, market analysts note increasing interest from cosmeceutical companies investigating its potential skin-brightening effects through tyrosinase inhibition mechanisms—a property shared with other chromone derivatives. This development taps into the $4.8 billion global market for natural cosmetic ingredients projected by 2026.

Future research directions for 6'-Dehydromarmin (CAS No. 36413-96-4) may include structure-activity relationship studies to optimize its bioactive potential, as well as investigations into synergistic effects with other phytochemicals. With the current emphasis on multi-target therapeutics in drug development, this compound's polypharmacological profile warrants deeper exploration. As analytical techniques like cryo-EM and AI-assisted molecular docking advance, researchers may uncover novel applications for this intriguing molecule.